Cas no 2228564-37-0 (2-(4-chloro-1-methyl-1H-imidazol-5-yl)acetaldehyde)

• Product Name: 2-(4-chloro-1-methyl-1H-imidazol-5-yl)acetaldehyde
• CAS No: 2228564-37-0
• MF: C₆H₇ClN₂O
• MW: 158.58558011055
• CID: 6415541
• PubChem ID: 165634460
• Update Time: 2025-10-29

2-(4-chloro-1-methyl-1H-imidazol-5-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1992364
• 2228564-37-0
• 2-(4-chloro-1-methyl-1H-imidazol-5-yl)acetaldehyde

• Inchi： 1S/C6H7ClN2O/c1-9-4-8-6(7)5(9)2-3-10/h3-4H,2H2,1H3
• InChI Key： LYKMUXIWKLIXAL-UHFFFAOYSA-N
• SMILES： ClC1=C(CC=O)N(C)C=N1

Computed Properties

• Exact Mass: 158.0246905g/mol
• Monoisotopic Mass: 158.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 34.9Ų

Additional information on 2-(4-chloro-1-methyl-1H-imidazol-5-yl)acetaldehyde

Recent Advances in the Study of 2-(4-chloro-1-methyl-1H-imidazol-5-yl)acetaldehyde (CAS: 2228564-37-0)

2-(4-chloro-1-methyl-1H-imidazol-5-yl)acetaldehyde (CAS: 2228564-37-0) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting inflammatory and oncological diseases. Recent studies have highlighted its significance in the design of novel small-molecule inhibitors and its potential applications in medicinal chemistry. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and therapeutic potential.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-(4-chloro-1-methyl-1H-imidazol-5-yl)acetaldehyde, emphasizing its role as a precursor for the development of imidazole-based therapeutics. The researchers utilized a multi-step synthesis approach, starting from commercially available 4-chloro-1-methyl-1H-imidazole, to achieve high yields and purity. The study also investigated the compound's stability under various conditions, providing valuable insights for its handling and storage in industrial and laboratory settings.

In another groundbreaking study, 2-(4-chloro-1-methyl-1H-imidazol-5-yl)acetaldehyde was identified as a critical building block for the synthesis of potent kinase inhibitors. The research, conducted by a team at the University of Cambridge, demonstrated that derivatives of this compound exhibited significant inhibitory activity against several tyrosine kinases implicated in cancer progression. The findings suggest that 2-(4-chloro-1-methyl-1H-imidazol-5-yl)acetaldehyde could serve as a versatile scaffold for the development of next-generation anticancer agents.

Further investigations into the biological activity of this compound have revealed its potential as an anti-inflammatory agent. A study published in Bioorganic & Medicinal Chemistry Letters reported that 2-(4-chloro-1-methyl-1H-imidazol-5-yl)acetaldehyde derivatives effectively suppressed the production of pro-inflammatory cytokines in vitro. These results underscore the compound's utility in designing new therapies for chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising findings, challenges remain in the optimization of 2-(4-chloro-1-methyl-1H-imidazol-5-yl)acetaldehyde-based compounds for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Nevertheless, the compound's unique chemical properties and demonstrated biological activities make it a valuable candidate for continued research in drug discovery and development.

In conclusion, recent studies on 2-(4-chloro-1-methyl-1H-imidazol-5-yl)acetaldehyde (CAS: 2228564-37-0) have expanded our understanding of its synthetic accessibility and therapeutic potential. Its role as a key intermediate in the synthesis of bioactive molecules highlights its importance in medicinal chemistry. Future research should focus on optimizing its derivatives for improved pharmacokinetic properties and exploring their mechanisms of action in greater detail.